4-Chloro-3,6-dihydropyridine-1(2H)-carbonyl chloride
Description
4-Chloro-3,6-dihydropyridine-1(2H)-carbonyl chloride, also known as CDPC, is a chemical compound that has been widely used in scientific research. It is a pyridine derivative that has been synthesized using various methods, and has shown promising results in various applications. In
Scientific Research Applications
Synthesis of Enantiomerically Enriched Compounds
This compound is utilized in the synthesis of enantiomerically enriched allyl chlorides, which are important due to their configurational stability and potential use in stereoselective synthesis . These allyl chlorides can undergo highly enantiospecific catalyst-free substitution reactions with various nucleophiles, making them valuable for creating pharmaceuticals with chiral centers.
Pharmaceutical Intermediate
The chloro-tetrahydropyridine structure is a key intermediate in the synthesis of various pharmaceutical compounds. Its presence in a molecule can significantly improve the inhibitory potential against targets like poly (ADP-ribose) polymerase-1 (PARP-1), which is a therapeutic target for cancer treatment .
Neuroprotective Research
Derivatives of tetrahydropyridine, such as 4-phenyl-1,2,3,6-tetrahydropyridine, have been studied for their neuroprotective properties. This research is crucial for developing treatments for neurodegenerative diseases like Parkinson’s .
Asymmetric Synthesis
The compound is involved in asymmetric synthesis processes, particularly in the creation of 3-substituted piperidines. Piperidine structures are common in licensed pharmaceuticals, and methods for their enantioselective synthesis are of significant interest .
Mechanistic Studies in Organic Chemistry
Due to its stable piperidine-based allyl chloride enantiomers, this compound serves as a mechanistic tool for probing stereoselective reaction pathways. It helps in understanding the underlying mechanisms of resolution and substitution reactions .
properties
IUPAC Name |
4-chloro-3,6-dihydro-2H-pyridine-1-carbonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7Cl2NO/c7-5-1-3-9(4-2-5)6(8)10/h1H,2-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUSLDCIFIPBAFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC=C1Cl)C(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3,6-dihydropyridine-1(2H)-carbonyl chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methoxy-bis(2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)borane](/img/structure/B2897265.png)
![[(1S,5S)-5-Methyl-3-azabicyclo[3.1.0]hexan-1-yl]methanol;hydrochloride](/img/structure/B2897268.png)
![N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide](/img/structure/B2897272.png)
![2-((2-(2-((4-methoxybenzyl)amino)-2-oxoethyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(4-methylbenzyl)butanamide](/img/structure/B2897274.png)
![N-(2,4-difluorophenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2897277.png)
![4-(1H-pyrrol-1-yl)pyrrolo[1,2-a]quinoxaline](/img/structure/B2897282.png)
![2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethyl-N-(3-methylphenyl)acetamide](/img/structure/B2897285.png)
